Cas no 1803763-74-7 (5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid)

• Product Name: 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid
• CAS No: 1803763-74-7
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5002446
• Update Time: 2025-10-30

5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-2-7(5-15)3-8(4-9(16)17)10(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： DSPOSNLUFOWLSJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C)=CC(C#N)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid

Comprehensive Overview of 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1803763-74-7)

5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1803763-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methyl substituent, and trifluoromethylthio moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its role in modulating biological activity and enhancing compound stability.

The compound's trifluoromethylthio group (-SCF3) is particularly noteworthy, as it is known to improve lipophilicity and metabolic stability—a critical factor in drug design. This attribute aligns with current trends in medicinal chemistry, where fluorinated compounds are prioritized for their pharmacokinetic advantages. Additionally, the cyano group (-CN) contributes to hydrogen bonding interactions, further expanding its utility in molecular recognition studies.

In the context of agrochemical applications, 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid serves as a precursor for developing novel pesticides and herbicides. Its structural features align with the growing demand for environmentally friendly and high-efficacy crop protection agents. This resonates with global discussions on sustainable agriculture and the need for low-residue solutions.

From a synthetic chemistry perspective, the compound's phenylacetic acid backbone offers versatility for further functionalization. Researchers frequently inquire about its synthetic routes, purification methods, and scalability—topics that dominate academic and industrial forums. Optimizing its production is a key focus, especially for high-yield and cost-effective processes.

The compound's CAS No. 1803763-74-7 is often searched in conjunction with terms like "fluorinated building blocks", "pharmaceutical intermediates", and "structure-activity relationships". These queries reflect the broader interest in its applications across drug discovery and material science. Its relevance to AI-assisted molecular design also positions it as a subject of computational chemistry studies.

Quality control and analytical characterization of 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid are critical for ensuring reproducibility. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, addressing frequent user questions about purity standards and storage conditions. Proper handling protocols are essential to maintain its stability, given the reactivity of its functional groups.

In summary, 5-Cyano-3-methyl-2-(trifluoromethylthio)phenylacetic acid (CAS No. 1803763-74-7) represents a multifaceted compound with broad implications for life sciences and industrial chemistry. Its integration into modern research pipelines underscores its importance in addressing contemporary challenges, from drug development to sustainable agrochemicals.